3-Hydroxyundecanoic acid

• Molecular Formula: C11H22O3
• Molecular Weight: 202.29 g/mol
• InChI: InChI=1S/C11H22O3/c1-2-3-4-5-6-7-8-10(12)9-11(13)14/h10,12H,2-9H2,1H3,(H,13,14)
• InChIKey: FARPMBPKLYEDIL-UHFFFAOYSA-N

3-Hydroxyundecanoic Acid Overview

3-Hydroxyundecanoic acid (CAS 40165-88-6) is a medium-chain, beta-hydroxy fatty acid with an 11-carbon backbone and a hydroxyl group at the third position [1]. It is a member of the 3-hydroxy fatty acid (3-OH-FA) class, which are key intermediates in fatty acid metabolism and act as bioactive signaling molecules in various organisms [2]. This synthetic compound is a very hydrophobic molecule, practically insoluble in water, and has a molecular weight of 202.29 Da . It is primarily used as a high-purity analytical standard and as a research tool for studying lipid biochemistry, bacterial lipopolysaccharide (LPS) structure, and ion channel function.

Analytical Standard Certified high-purity reference for 3-OH-FA quantification in LC-MS or GC-MS workflows

Ion Channel Tool Research probe for voltage-gated sodium channel inhibition studies

Antimicrobial Probe Supports quorum sensing and antimicrobial screening research against Gram-negative bacteria

• [1] ChEBI. CHEBI:179317 - 3S-hydroxy-undecanoic acid. EMBL-EBI. View Source
• [2] Human Metabolome Database (HMDB). HMDB0061654: 3-hydroxyundecanoic acid. View Source

3-Hydroxyundecanoic Acid: Generic Substitution Risks

Within the class of 3-hydroxy fatty acids, even minor structural variations—such as a single change in carbon chain length—can lead to significant and unpredictable differences in bioactivity. Research shows that the biological effects of these compounds, including antimicrobial potency [1] and the ability to modulate specific ion channels, are highly dependent on chain length. For example, a study on antifungal activity demonstrated that increasing chain length from C8 to C11 among medium-chain fatty acids directly correlates with increased potency [2]. This strong structure-activity relationship means that 3-hydroxydecanoic acid (C10) or 3-hydroxydodecanoic acid (C12) cannot be assumed to be functionally interchangeable with 3-hydroxyundecanoic acid (C11) in a given assay or application. The specific biological profile of the C11 chain length necessitates the use of the exact compound for reproducible research.

! Chain-length change to C10 or C12 may shift antimicrobial activity profile; structure-activity relationships are chain-length-dependent.

! Sodium channel inhibition reported for C11 may not be replicated by 3-hydroxydecanoic or 3-hydroxydodecanoic acid.

! Functional interchangeability with shorter or longer 3-hydroxy fatty acids should not be assumed without validation.

• [1] Sjögren, J., Magnusson, J., Broberg, A., Schnürer, J., & Kenne, L. (2003). Antifungal 3-hydroxy fatty acids from Lactobacillus plantarum MiLAB 14. Applied and Environmental Microbiology, 69(12), 7554–7557. View Source
• [2] Kato, Y., et al. (2026). Antifungal Activity of Four Medium-Chain Fatty Acids and γ-Undecalactone Against Candida albicans. Microbiology Research, 48(2), 150. View Source

3-Hydroxyundecanoic Acid Evidence Guide

Antimicrobial Activity Against Bacteria and Fungi

3-Hydroxyundecanoic acid has demonstrated the ability to inhibit the growth of specific Gram-negative bacteria and endophytic fungi . While the exact mechanism is not fully elucidated, it is noted that this activity profile distinguishes it from other 3-OH-FAs. For instance, a class-level study on 3-OH-FAs produced by Streptomyces sp. JM3 (which were primarily C4, C8, and C10 acids) showed activity against different bacterial strains (E. coli, L. monocytogenes, S. typhimurium) with MICs between 12.5 and 25 mg/mL [1].

Antimicrobial Spectrum

Class-level inference

Inhibits V. harveyi, C. violaceum, M. gypseum

Qualitative spectrum differentiation from short-chain 3-OH-FA class profiles.

Class-level comparison; verify assay conditions and strain panel.

Evidence Dimension	Antimicrobial Spectrum (Qualitative)
Target Compound Data	Inhibits growth of Vibrio harveyi, Chromobacterium violaceum, and Microsporum gypseum
Comparator Or Baseline	3-Hydroxycarboxylic acids (C4, C8, C10) from Streptomyces sp.
Quantified Difference	N/A (Qualitative spectrum difference)
Conditions	In vitro growth inhibition assays (details not provided in source)

Why This Matters

This specific inhibitory profile is a key selection criterion for researchers studying quorum sensing (V. harveyi, C. violaceum) or developing antifungal agents against specific pathogens.

• [1] Allen, A. D., et al. (2012). Characterization of medium chain length (R)-3-hydroxycarboxylic acids produced by Streptomyces sp JM3 and the evaluation of their antimicrobial properties. World Journal of Microbiology & Biotechnology, 28(9), 2791-2800. View Source

Voltage-Gated Sodium Channel Modulation

3-Hydroxyundecanoic acid is a well-documented inhibitor of voltage-gated sodium channels, a property not widely reported for its shorter-chain 3-hydroxy fatty acid analogs. It inhibits sodium currents in axons dissected from the mantle of the giant squid (Doryteuthis bleekeri) with a defined ED50 value [1]. This represents a quantifiable, functional differentiation from other in-class compounds.

Sodium Channel Inhibition

Reported

ED50 = 0.46 mM

Quantified inhibition benchmark; C10/C12/C14 analogs not reported.

Ex vivo squid axon model; review transferability to other systems.

Evidence Dimension	Sodium Channel Inhibition Potency
Target Compound Data	ED50 = 0.46 mM
Comparator Or Baseline	Other 3-hydroxy fatty acids (C10, C12, C14)
Quantified Difference	N/A (Activity not reported for comparators)
Conditions	Ex vivo electrophysiology on dissected giant squid axons

Why This Matters

This specific and quantifiable ED50 value provides a critical benchmark for researchers studying sodium channel function or screening for novel neuromodulatory compounds.

• [1] Takenaka, T., Horie, H., & Hori, H. (1987). Effects of fatty acids on membrane currents in the squid giant axon. The Journal of Membrane Biology, 95(2), 113–120. View Source

Analytical Standard Purity and Quality

For procurement decisions related to analytical chemistry and metabolomics, the high purity and characterization of 3-hydroxyundecanoic acid are differentiating factors. Multiple reputable vendors provide this compound at ≥98% purity, specifically certified for use as an analytical standard [1]. This level of quality assurance is essential for generating reliable, quantitative data in LC-MS or GC-MS workflows.

Analytical Purity

Specification review

≥98% purity (CoA)

Supports reliable quantitation in analytical method development.

Vendor Certificate of Analysis; confirm suitability for specific matrix.

Evidence Dimension	Commercial Purity Grade
Target Compound Data	≥98% purity
Comparator Or Baseline	Research-grade analogs with lower or unspecified purity
Quantified Difference	N/A (Qualitative grade difference)
Conditions	Vendor Certificate of Analysis (CoA)

Why This Matters

Procuring a compound with a defined, high purity grade is critical for analytical method development, ensuring accurate quantitation and minimizing interference from unknown impurities.

• [1] Larodan. 3-Hydroxyundecanoic acid (14-1103). Product Information. View Source

3-Hydroxyundecanoic Acid Research Applications

Antimicrobial and Quorum Sensing Research

This compound is a suitable tool for investigating microbial interactions and potential biocontrol strategies. Its documented activity against Gram-negative bacteria like Vibrio harveyi and Chromobacterium violaceum makes it relevant for studies on quorum sensing inhibition and biofilm disruption .

Neurobiology and Ion Channel Pharmacology

3-Hydroxyundecanoic acid is a well-defined, dose-dependent inhibitor of voltage-gated sodium channels (ED50 = 0.46 mM in giant squid axons) [1]. It serves as a valuable tool compound for basic research in electrophysiology and for screening assays aimed at discovering novel modulators of neuronal excitability.

Analytical Standard for Lipidomics and Metabolomics

As a high-purity (≥98%) synthetic compound, 3-hydroxyundecanoic acid is an essential reference standard for the identification and quantification of 3-OH-FAs in complex biological matrices . It is critical for studies on fatty acid metabolism disorders, bacterial LPS characterization, and for developing robust LC-MS or GC-MS methods [2].

Biomarker for Fatty Acid Oxidation Disorders

3-Hydroxy fatty acids, including 3-hydroxyundecanoic acid, are established biomarkers in clinical diagnostics for fatty acid oxidative disorders, such as deficiencies in long- and short-chain 3-hydroxy-acyl-CoA dehydrogenases [3]. Its use as an analytical standard is crucial for the accurate measurement of these metabolites in patient samples.

Application

Selection Property

Validation Focus

Antimicrobial & Quorum Sensing Research

Antimicrobial activity profile

Quorum sensing inhibition and biofilm disruption assays

Neurobiology & Ion Channel Pharmacology

Sodium channel modulation specificity

Sodium current inhibition in electrophysiology models

Lipidomics & Metabolomics Analytical Standard

Certified analytical standard purity

LC-MS/GC-MS method accuracy and linearity

Biomarker Research for Fatty Acid Oxidation Disorders

Analytical reference standard suitability

Quantitative accuracy in biological research matrices

• [1] Takenaka, T., Horie, H., & Hori, H. (1987). Effects of fatty acids on membrane currents in the squid giant axon. The Journal of Membrane Biology, 95(2), 113–120. View Source
• [2] Human Metabolome Database (HMDB). HMDB0061654: 3-hydroxyundecanoic acid. View Source
• [3] Labclinics. 3-Hydroxyundecanoic acid. Product Information. View Source